Cas no 186743-24-8 (Phenol, 2-methoxy-6-methyl-4-(2-propenyl)-)

• Product Name: Phenol, 2-methoxy-6-methyl-4-(2-propenyl)-
• CAS No: 186743-24-8
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• MDL: MFCD24445156
• CID: 1379769
• PubChem ID: 45266909
• Update Time: 2025-07-22

Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-methoxy-6-methyl-4-(2-propenyl)-
• 2-methoxy-3-methyl-4-prop-2-enylphenol
• SCHEMBL132917
• 4-allyl-2-methoxy-3-methyl-phenol
• o-methoxy-m-methyl-p-allylphenol
• Epitope ID:122689
• Q27126442
• 3-METHYLEUGENOL
• CHEBI:59074
• DTXSID80575665
• 186743-24-8
• 2-methoxy-3-methyl-4-(2-propen-1-yl)-phenol
• 2-hydroxy-6-methyl-5-allylanisole
• 4-allyl-2-methoxy-3-methylphenol

• MDL： MFCD24445156
• Inchi： 1S/C11H14O2/c1-4-5-9-6-7-10(12)11(13-3)8(9)2/h4,6-7,12H,1,5H2,2-3H3
• InChI Key： AJDXXCWZGWECKS-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(CC=C)=C1C)O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on Phenol, 2-methoxy-6-methyl-4-(2-propenyl)-

Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- (CAS No. 186743-24-8): A Comprehensive Overview

Phenol, 2-methoxy-6-methyl-4-(2-propenyl)-, identified by its Chemical Abstracts Service number (CAS No. 186743-24-8), is a complex organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, characterized by its aromatic structure and functional groups, has garnered attention due to its unique chemical properties and potential biological activities.

The molecular structure of Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- consists of a benzene ring substituted with a methoxy group at the 2-position, a methyl group at the 6-position, and an allyl group at the 4-position. This arrangement imparts distinct reactivity and functionality, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, the compound has been explored for its potential in drug development. The presence of both electron-donating (methoxy) and electron-withdrawing (allyl) groups on the aromatic ring creates a balance of reactivity that is conducive to further functionalization. This characteristic has made it a candidate for the synthesis of novel therapeutic agents targeting various diseases.

One of the most promising areas of research involving Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- is its application in the development of anti-inflammatory and analgesic compounds. Studies have shown that derivatives of this compound exhibit significant inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. By modulating these enzymes, Phenol, 2-methoxy-6-methyl-4-(2-propenyl)--based compounds hold promise for treating conditions ranging from arthritis to inflammatory bowel disease.

Furthermore, the compound has been investigated for its potential role in anticancer research. Preliminary studies suggest that certain analogs of Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The ability to selectively target cancer cells while minimizing toxicity to healthy cells makes this compound an attractive candidate for further development into anticancer therapies.

The synthesis of Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include Friedel-Crafts alkylation followed by methylation and subsequent allylation. Advanced techniques such as catalytic hydrogenation and cross-coupling reactions have also been employed to enhance yield and purity. The optimization of these synthetic pathways is crucial for ensuring the availability of high-quality material for downstream applications.

In addition to its pharmaceutical applications, Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- has found utility in the chemical industry as a building block for more complex molecules. Its versatile structure allows for further derivatization into dyes, polymers, and specialty chemicals. The ability to functionalize multiple sites on the aromatic ring provides chemists with a high degree of flexibility in designing novel materials with tailored properties.

The safety profile of Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- is another critical aspect that has been thoroughly evaluated. While the compound is not classified as hazardous under standard conditions, appropriate handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats is recommended when working with this compound in a laboratory setting. Additionally, good ventilation and proper waste disposal practices should be adhered to ensure environmental safety.

The future prospects for Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- are promising, with ongoing research aimed at expanding its applications and improving its synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into viable commercial products. As our understanding of biological systems continues to evolve, compounds like Phenol, 2-methoxy-6-methyl-4-(2-propenyl)- will likely play an increasingly important role in addressing global health challenges.